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Compound of Interest

Compound Name: Acetone phenylhydrazone

Cat. No.: B1666501 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for acetone
phenylhydrazone, a compound utilized in various chemical syntheses. Due to the limited

availability of specific quantitative toxicity data for acetone phenylhydrazone, this document

also includes relevant data for its precursor compounds, acetone and phenylhydrazine, to offer

a thorough understanding of potential hazards.

Hazard Identification and Classification
Acetone phenylhydrazone is classified as a hazardous chemical. The primary hazards

associated with this compound are skin irritation, serious eye irritation, and potential respiratory

irritation.[1][2]

GHS Hazard Statements:

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[1][2]

Precautionary Statements:
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A comprehensive list of precautionary statements can be found in the safety data sheet and

includes recommendations to avoid breathing dust/fume/gas/mist/vapors/spray, to wash skin

thoroughly after handling, and to wear protective gloves, clothing, eye, and face protection.[1]

Physical and Chemical Properties
While some specific physical and chemical properties for acetone phenylhydrazone are not

readily available, information for its parent compounds is provided below.

Property Acetone Phenylhydrazine
Acetone
Phenylhydrazone

Molecular Formula C₃H₆O C₆H₈N₂ C₉H₁₂N₂

Molecular Weight 58.08 g/mol [3] 108.14 g/mol 148.21 g/mol [4]

Appearance
Clear, colorless

liquid[3]

Pale yellow crystals or

oily liquid[5]
No data available

Boiling Point 56 °C (133 °F)[3] 243.5 °C No data available

Melting Point -95.6 °C (-140 °F)[3] 19.5 °C (66 °F)[5] No data available

Flash Point -20 °C (-4 °F)[3] 89 °C (192 °F)[5] No data available

Solubility Soluble in water[3] Soluble in alcohol[5] No data available

Toxicological Data
Specific quantitative toxicological data for acetone phenylhydrazone, such as LD50 and LC50

values, are not available in the reviewed literature.[2][6] Therefore, the toxicological data for the

precursor compounds are presented to provide an indication of potential hazards.

Phenylhydrazine and its derivatives are noted to be local irritants and can cause a range of

adverse health effects, including damage to the liver, kidneys, and red blood cells.[7]
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Compound Route Species LD50/LC50

Acetone Oral Rat 5800 mg/kg[8]

Inhalation Rat
50100 mg/m³ (8

hours)[8]

Dermal Rabbit 20000 mg/kg

Phenylhydrazine

Hydrochloride
Oral Mouse 2100 mg/kg[7]

Intraperitoneal Rat 161 mg/kg[7]

Occupational Exposure Limits
There are no established occupational exposure limits (PEL, TLV) specifically for acetone
phenylhydrazone.[2] The following table provides the limits for acetone.

Compound Regulatory Agency Exposure Limit

Acetone OSHA (PEL) 1000 ppm (8-hour TWA)[3]

NIOSH (REL) 250 ppm (10-hour TWA)[3]

ACGIH (TLV)
500 ppm (8-hour TWA); 750

ppm (STEL)[3]

Experimental Protocol: Synthesis of Acetone
Phenylhydrazone
The synthesis of acetone phenylhydrazone is achieved through the condensation reaction of

acetone and phenylhydrazine.

Materials:

Phenylhydrazine

Acetone
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Glacial Acetic Acid

Water

Diethyl ether or other suitable extraction solvent

Anhydrous potassium carbonate or sodium sulfate for drying

Procedure:

In a suitable reaction vessel, dissolve phenylhydrazine in glacial acetic acid.

Dilute the solution with water.

Slowly add acetone to the mixture while stirring.

Continue to stir the reaction mixture. The product, acetone phenylhydrazone, may separate

as an oily layer.

Extract the product from the aqueous layer using a suitable organic solvent such as diethyl

ether.

Separate the organic layer and dry it over an anhydrous drying agent (e.g., potassium

carbonate or sodium sulfate).

Remove the solvent under reduced pressure to obtain the crude product.

The product can be further purified by distillation under reduced pressure if necessary.

Safety and Handling Precautions
Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of

vapors.[6]

Ensure that eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE):
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Eye/Face Protection: Wear chemical safety goggles or a face shield.[6]

Skin Protection: Wear chemical-resistant gloves (e.g., nitrile or latex, with double gloving

recommended when handling phenylhydrazine).[6][9] A lab coat or chemical-resistant suit

should be worn to prevent skin contact.[9]

Respiratory Protection: If working outside of a fume hood or if vapor concentrations are high,

use a NIOSH-approved respirator with an appropriate cartridge.[6]

Handling:

Avoid all personal contact with the chemical, including inhalation and skin contact.[7]

Wash hands thoroughly after handling.[1]

Do not eat, drink, or smoke in the work area.

Keep away from heat, sparks, and open flames.[10]

Ground and bond containers and receiving equipment to prevent static discharge.

Storage and Disposal
Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[6]

Keep away from incompatible materials such as strong oxidizing agents.[2]

Protect from light and air, as phenylhydrazine and its derivatives can be sensitive to both.[7]

[10]

Disposal:

Dispose of acetone phenylhydrazone and any contaminated materials as hazardous waste

in accordance with local, state, and federal regulations.[7]
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One method of disposal is to dissolve the material in a combustible solvent and incinerate it

in a chemical incinerator equipped with an afterburner and scrubber.[11] Do not dispose of

down the drain or in the general waste.[12]

Emergency Procedures
First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, give artificial respiration. Seek immediate medical attention.[6]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap

and plenty of water for at least 15 minutes. Seek medical attention if irritation persists.[6]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Remove contact lenses if present and easy to do.

Seek immediate medical attention.[6]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[6]

Accidental Release Measures:

Evacuate the area and eliminate all ignition sources.[12]

Wear appropriate personal protective equipment.

Contain the spill using an inert absorbent material (e.g., sand, vermiculite).[12]

Collect the absorbed material into a suitable, labeled container for hazardous waste

disposal.[12]

Ventilate the area and wash the spill site after material pickup is complete.[12]

Visualizations
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Caption: Hazard Identification and First Aid Response Workflow for Acetone
Phenylhydrazone.
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Caption: Recommended Laboratory Workflow for Handling Acetone Phenylhydrazone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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